Cas no 949902-02-7 (8-Benzyl-8-azabicyclo3.2.1oct-3-en-3-yl trifluoromethanesulfonate)

• Product Name: 8-Benzyl-8-azabicyclo3.2.1oct-3-en-3-yl trifluoromethanesulfonate
• CAS No: 949902-02-7
• MF: C₁₅H₁₆F₃NO₃S
• MW: 347.352653503418
• MDL: MFCD18072791
• CID: 1082572
• PubChem ID: 49835910
• Update Time: 2025-09-27

8-Benzyl-8-azabicyclo3.2.1oct-3-en-3-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-8-azabicyclo[3.2.1]oct-3-en-3-yl trifluoromethanesulfonate
• (8-benzyl-8-azabicyclo[3.2.1]oct-3-en-3-yl) trifluoromethanesulfonate
• 8-Benzyl-3-(trifluoroMethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-3-ene
• 8-benzyl-8-aza-bicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate
• trifluoromethanesulfonic acid 8-benzyl-8-aza-bicyclo[3.2.1]oct-2-en-3-yl ester
• SCHEMBL521041
• Trifluoro-methanesulfonic acid 8-benzyl-8-azabicyclo[3.2.1]oct-2-en-3-yl ester
• 949902-02-7
• (8-benzyl-8-azabicyclo[3.2.1]oct-2-en-3-yl) trifluoromethanesulfonate
• trifluoro-methanesulfonic acid 8-benzyl-8-aza-bicyclo[3.2.1]oct-2-en -3-yl ester
• 8-Benzyl-8-azabicyclo[3.2.1]oct-3-en-3-yltrifluoromethanesulfonate
• 8-Benzyl-8-azabicyclo[3.2.1]oct-2-en-3-yl trifluoromethanesulfonate
• DTXSID80678620
• trifluoro-methanesulfonic acid 8-benzyl-8-aza-bicyclo[3.2.1]oct-2-en-3-yl ester
• 8-Benzyl-8-azabicyclo3.2.1oct-3-en-3-yl trifluoromethanesulfonate

• MDL： MFCD18072791
• Inchi： 1S/C15H16F3NO3S/c16-15(17,18)23(20,21)22-14-8-12-6-7-13(9-14)19(12)10-11-4-2-1-3-5-11/h1-5,8,12-13H,6-7,9-10H2
• InChI Key： GBUXWXWPNDHMRG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC2CCC(C1)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.08000
• Monoisotopic Mass: 347.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.99000
• LogP: 4.19210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines